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Compound of Interest

Compound Name: Ethylene glycol diacrylate

Cat. No.: B3028673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethylene glycol diacrylate (EGDA) is a widely utilized crosslinking agent in the synthesis of

polymers, particularly in the development of hydrogels for biomedical applications such as drug

delivery and tissue engineering. Its bifunctional nature allows for the formation of stable, three-

dimensional polymer networks. However, the reactive nature of EGDA also presents significant

health and safety concerns that necessitate stringent handling precautions. This in-depth

technical guide provides comprehensive information on the safe handling, storage, and

disposal of EGDA, along with an overview of its toxicological profile and relevant experimental

safety assessment protocols.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of a substance is fundamental to

its safe handling. The key properties of ethylene glycol diacrylate are summarized below.
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Property Value Reference

Chemical Formula C₈H₁₀O₄ [1]

Molecular Weight 170.16 g/mol [1]

Appearance Colorless to amber liquid [2]

Odor Low odor [2]

Boiling Point 66-68 °C / 2 mmHg [3]

Density 1.094 g/mL at 25 °C [3]

Flash Point 101 °C (213.8 °F) - closed cup [3]

Solubility in Water Partly miscible [2]

Vapor Pressure Negligible [2]

Toxicological Data
Ethylene glycol diacrylate is classified as a hazardous substance and poses several health

risks upon exposure. It is crucial to be aware of its acute toxicity to prevent accidental

poisoning and injury.

Toxicity
Endpoint

Species Route Value
Classificati
on

Reference

LD50 Rat Oral 250 mg/kg
Toxic if

swallowed
[2][4]

LD50 Rabbit Dermal 180 mg/kg

Toxic in

contact with

skin

[2][4]

Skin Irritation Rabbit Dermal 500 mg Severe [2]

Eye Irritation Rabbit Ocular 100 mg Severe [2]

LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of the test population.
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Hazard Identification and GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating the hazards of chemical products.

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Personal Protective Equipment (PPE)
Due to the significant hazards associated with EGDA, the use of appropriate personal

protective equipment is mandatory to prevent exposure.
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PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles with

side shields or a face shield.

Protects against splashes and

vapors that can cause severe

eye irritation and damage.[2][5]

Hand Protection Nitrile or butyl rubber gloves.

Acrylate monomers can

penetrate standard latex

gloves. Nitrile and butyl rubber

offer better resistance.[2]

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Prevents accidental skin

contact.[5]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is insufficient, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.

Minimizes inhalation of harmful

vapors, especially at elevated

temperatures.[2][6]

Handling and Storage Procedures
Proper handling and storage are critical to minimize the risk of exposure and accidental

polymerization.

Handling:

Avoid all personal contact, including inhalation of vapors.[2]

Work in a well-ventilated area, preferably within a chemical fume hood.[7]

Use non-sparking tools to prevent ignition.[5]

Wash hands thoroughly after handling.[7]

Contaminated work clothing should not be allowed out of the workplace.[5]

Storage:
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Store in a cool, dry, and well-ventilated area.[5]

Keep containers tightly sealed to prevent exposure to air and moisture.[5]

Store away from heat, sparks, open flames, and other ignition sources.[2]

EGDA is often stabilized with an inhibitor (e.g., MEHQ) to prevent polymerization.[1] Monitor

inhibitor levels and storage temperature as recommended by the manufacturer.[2]

Avoid contact with incompatible materials such as strong oxidizing agents, acids, bases, and

free radical initiators.[2][8]

First Aid Measures
In the event of exposure to ethylene glycol diacrylate, immediate and appropriate first aid is

crucial.
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Exposure Route First Aid Protocol Reference

Inhalation

Remove the individual to fresh

air. If breathing is difficult or

has stopped, provide artificial

respiration and seek

immediate medical attention.

[2][9]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected skin with plenty of

soap and water for at least 15

minutes. If irritation or a rash

develops, seek medical

attention.

[2][9]

Eye Contact

Immediately flush the eyes

with large amounts of water for

at least 15 minutes, making

sure to lift the upper and lower

eyelids. Remove contact

lenses if possible. Seek

immediate medical attention.

[2][9]

Ingestion

Do NOT induce vomiting.

Rinse the mouth with water

and seek immediate medical

attention.

[2][9]

Spill and Disposal Procedures
Spill Cleanup:

Remove all sources of ignition.[2]

Ventilate the area of the spill.[10]

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed,

labeled container for disposal.[10]
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Do not allow the spill to enter drains or waterways.[10]

Disposal:

All waste materials containing ethylene glycol diacrylate must be treated as hazardous

waste.[8]

Dispose of contents and containers in accordance with all applicable local, regional, and

national regulations.[8]

Do not reuse empty containers. They should be triple-rinsed with a suitable solvent and

disposed of as hazardous waste.[8]

Experimental Protocols for Safety Assessment
The following are detailed methodologies for key toxicological experiments relevant to the

safety assessment of ethylene glycol diacrylate, based on OECD guidelines.

Acute Oral Toxicity (OECD Guideline 423: Acute Toxic
Class Method)
Objective: To determine the acute oral toxicity of a substance and to classify it according to the

GHS.[5][6]

Methodology:

Animal Selection: Healthy, young adult rats of a single sex (usually females) are used.[6]

Housing and Feeding: Animals are housed in standard conditions with free access to food

and water, except for a brief fasting period before dosing.[6]

Dose Preparation: The test substance is typically administered in a constant volume by

gavage. The vehicle should be inert (e.g., water, corn oil).[6]

Dosing Procedure: A stepwise procedure is used, with a group of three animals per step.

Dosing starts at a predefined level (e.g., 300 mg/kg).[6]
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Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.[6]

Endpoint: The number of animals that die within a defined period is used to classify the

substance into one of the GHS toxicity categories.[6]

Dermal Irritation/Corrosion (OECD Guideline 404)
Objective: To assess the potential of a substance to cause skin irritation or corrosion.[11]

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.[11]

Preparation of Test Area: Approximately 24 hours before the test, the fur is removed from a

small area (approx. 6 cm²) on the back of the animal.[11]

Application of Test Substance: A dose of 0.5 mL (for liquids) or 0.5 g (for solids) is applied to

the prepared skin area and covered with a gauze patch.[11]

Exposure Period: The exposure period is typically 4 hours.[11]

Observation: After removal of the patch, the skin is examined for signs of erythema (redness)

and edema (swelling) at 1, 24, 48, and 72 hours, and up to 14 days to assess reversibility.

[11]

Scoring: The severity of the skin reactions is scored according to a standardized grading

system.[11]

Eye Irritation/Corrosion (Draize Test, based on OECD
Guideline 405)
Objective: To determine the potential of a substance to cause eye irritation or damage.[12][13]

Methodology:

Animal Selection: Healthy, adult albino rabbits are used.[12]
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Application of Test Substance: 0.1 mL of a liquid or 0.1 g of a solid is instilled into the

conjunctival sac of one eye of the rabbit. The other eye serves as a control.[12][13]

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application, and up to 21 days to assess reversibility.[12]

Scoring: Ocular lesions are scored using a standardized system.[12] Note: Due to animal

welfare concerns, in vitro alternatives to the Draize test are now preferred and should be

considered first.[14]

Skin Sensitization (OECD Guideline 429: Local Lymph
Node Assay - LLNA)
Objective: To determine the potential of a substance to cause skin sensitization (allergic contact

dermatitis).[15]

Methodology:

Animal Selection: Female mice of a suitable strain (e.g., CBA/Ca) are used.[15]

Application of Test Substance: The test substance is applied to the dorsal surface of both

ears for three consecutive days.[15]

Cell Proliferation Measurement: On day 5, a solution of ³H-methyl thymidine is injected

intravenously. Three hours later, the animals are euthanized, and the draining auricular

lymph nodes are excised.[15]

Endpoint: The proliferation of lymphocytes in the draining lymph nodes is measured by the

incorporation of ³H-methyl thymidine. A stimulation index (SI) is calculated by comparing the

proliferation in treated animals to that in control animals. An SI of ≥ 3 is considered a positive

response.[15]

Visualization of Safety Concepts
Chemical Structure and Reactivity
Caption: Molecular structure of EGDA highlighting the reactive acrylate groups susceptible to

polymerization.
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Experimental Workflow for Skin Sensitization
Assessment (LLNA)

Start: Select Test Substance
and Vehicle

Prepare Dose Formulations
(Control and Test Concentrations)

Acclimate and Prepare
Test Animals (Mice)

Topical Application to
Mouse Ears (Days 1, 2, 3)

Intravenous Injection of
³H-methyl Thymidine (Day 5)

Euthanize and Excise
Draining Auricular Lymph Nodes

Measure Lymphocyte Proliferation
(Scintillation Counting)

Calculate Stimulation Index (SI)

Result Interpretation
(SI ≥ 3 = Sensitizer)

End: Classify Substance
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Click to download full resolution via product page

Caption: A simplified workflow for the Local Lymph Node Assay (LLNA) for skin sensitization

testing.

Logical Relationship of Handling Precautions

Identified Hazards

Control Measures

Desired Outcome

Acute Toxicity
(Oral, Dermal)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Severe Skin & Eye Irritation Skin Sensitization Uncontrolled Polymerization

Proper Storage
(Cool, Dry, Away from Incompatibles)

Safe Handling and
Minimized Risk

Click to download full resolution via product page

Caption: The relationship between identified hazards, control measures, and the goal of safe

handling.

This guide provides a comprehensive overview of the safety and handling precautions for

ethylene glycol diacrylate. Adherence to these guidelines is essential for ensuring a safe

laboratory environment and protecting the health of all personnel. Always consult the specific

Safety Data Sheet (SDS) provided by the manufacturer for the most current and detailed

information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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